Cas no 1448126-03-1 (4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide)

• Product Name: 4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide
• CAS No: 1448126-03-1
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 5347163
• Update Time: 2025-06-29

4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-((5-chloropyridin-2-yl)oxy)-N-isopropylpiperidine-1-carboxamide
• 4-(5-chloropyridin-2-yl)oxy-N-propan-2-ylpiperidine-1-carboxamide
• VU0545047-1
• Z2301780065
• 4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide

• Inchi： 1S/C14H20ClN3O2/c1-10(2)17-14(19)18-7-5-12(6-8-18)20-13-4-3-11(15)9-16-13/h3-4,9-10,12H,5-8H2,1-2H3,(H,17,19)
• InChI Key： LCRILSGUZLYNBD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)OC1CCN(C(NC(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5

Additional information on 4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide

Introduction to 4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide (CAS No. 1448126-03-1)

4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide is a pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1448126-03-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The molecular structure of this compound incorporates a piperidine ring, which is a common motif in many bioactive molecules, and is further modified with an N-(propan-2-yl) group and a 5-chloropyridin-2-yl oxy substituent. These modifications contribute to its distinct pharmacological profile and potential therapeutic applications.

The piperidine core in 4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide is known for its ability to enhance binding affinity and selectivity in drug design. Piperidine derivatives are widely recognized for their role in the development of central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory compounds. The presence of the 5-chloropyridin-2-yl oxy group introduces additional electronic and steric properties that can influence the compound's interactions with biological targets. This substitution pattern is particularly interesting because it combines the electron-withdrawing effects of chlorine with the aromaticity of the pyridine ring, potentially enhancing the compound's bioavailability and metabolic stability.

In recent years, there has been growing interest in developing novel small molecules that can modulate neurological disorders. The N-(propan-2-yl) group in this compound adds bulk to the molecule, which can affect its solubility and permeability across biological membranes. These properties are crucial for drug candidates intended for oral administration or delivery to specific tissues. The combination of these structural features makes 4-[(5-chloropyridin-2-yl)oxy]-N-(propan-2-yl)piperidine-1-carboxamide a versatile scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its activity in various disease models, particularly those related to neurodegeneration and inflammation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in these conditions. For instance, the 5-chloropyridin-2-yl oxy moiety has been shown to interact with specific binding sites on enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological states.

The pharmacokinetic profile of 4-[(5-chloropyridin)-2-yloxy]N(propa-n)-carboxamide is also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Computational modeling and experimental studies have been employed to predict and verify the ADME properties of this molecule. These efforts have provided valuable insights into optimizing dosing regimens and minimizing potential side effects.

Another exciting aspect of this compound is its potential role in combination therapy. Many diseases, especially those involving complex biological pathways, may benefit from treatments that target multiple mechanisms simultaneously. The unique structure of 4-[(5-chloropyridin)-2-yloxy]N(propa-n)-carboxamide suggests that it could be paired with other drugs to enhance therapeutic outcomes. This approach has been successfully employed in various therapeutic areas, including oncology and infectious diseases.

The synthesis of 4-[(5-chloropyridin)-2-yloxy]N(propa-n)-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies required for preclinical development. The use of catalytic systems and green chemistry principles has further improved the sustainability of these synthetic routes.

In conclusion, 4-[(5-chloropyridin)-2-yloxy]N(propa-n)-carboxamide (CAS No. 1448126[03]-1) is a promising pharmaceutical compound with a well-designed molecular framework that holds significant potential for therapeutic applications. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.